76-65-3

Amolanone

• CAS RN:
• 76-65-3

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-3-21(4-2)15-14-20(16-10-6-5-7-11-16)17-12-8-9-13-18(17)23-19(20)22/h5-13H,3-4,14-15H2,1-2H3

• InChIKey:
• HPITVGRITATAFY-UHFFFAOYSA-N

• Amolanone is a member of 1-benzofurans.

Boron trifluoride, isopropanol reagent 15

In Stock

• CAS RN:
• 676-65-3

• Formula:
• C3H8BF3O

• InChI:
• InChI=1S/C3H8O.BF3/c1-3(2)4;2-1(3)4/h3-4H,1-2H3;

• InChIKey:
• GSNKTNYUQNTSCN-UHFFFAOYSA-N

• Boron trifluoride, isopropanol reagent 15 is a useful research compound. Its molecular formula is C3H8BF3O and its molecular weight is 127.90 g/mol. The purity is usually 95%.

(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoic acid

In Stock

• CAS RN:
• 5676-65-3

• Formula:
• C11H13NO2

• (2E)-3-[4-(dimethylamino)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.2. The purity is usually 95%.

Hydantoin, 5-(2,5-dimethoxybenzyl)-5-methyl-

Usually In Stock

• CAS RN:
• 18776-65-3

• Formula:
• C13H16N2O4

• InChI:
• InChI=1S/C13H16N2O4/c1-13(11(16)14-12(17)15-13)7-8-6-9(18-2)4-5-10(8)19-3/h4-6H,7H2,1-3H3,(H2,14,15,16,17)

• InChIKey:
• RCGLXMDVAKJMOE-UHFFFAOYSA-N

• Hydantoin, 5-(2,5-dimethoxybenzyl)-5-methyl- is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.

Dimethyl {2-[4-(methylsulfonyl)-phenyl]-2-oxoethyl}malonate

In Stock

• CAS RN:
• 173776-65-3

• Formula:
• C14H16O7S

• InChI:
• InChI=1S/C14H16O7S/c1-20-13(16)11(14(17)21-2)8-12(15)9-4-6-10(7-5-9)22(3,18)19/h4-7,11H,8H2,1-3H3

• InChIKey:
• IPQROFYLPCTTFL-UHFFFAOYSA-N

• Dimethyl {2-[4-(methylsulfonyl)-phenyl]-2-oxoethyl}malonate is a useful research compound. Its molecular formula is C14H16O7S and its molecular weight is 328.34 g/mol. The purity is usually 95%.

(E)-N-(2-chlorophenyl)-2-cyano-3-(1H-indol-3-yl)acrylamide

Usually In Stock

• CAS RN:
• 327076-65-3

• Formula:
• C18H12ClN3O

• InChI:
• InChI=1S/C18H12ClN3O/c19-15-6-2-4-8-17(15)22-18(23)12(10-20)9-13-11-21-16-7-3-1-5-14(13)16/h1-9,11,21H,(H,22,23)/b12-9+

• InChIKey:
• UWAGOVNYEUQWBU-FMIVXFBMSA-N

• (E)-N-(2-chlorophenyl)-2-cyano-3-(1H-indol-3-yl)acrylamide is a useful research compound. Its molecular formula is C18H12ClN3O and its molecular weight is 321.76. The purity is usually 95%.

Methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate

In Stock

• CAS RN:
• 885276-65-3

• Formula:
• C10H9ClN2O2

• InChI:
• InChI=1S/C10H9ClN2O2/c1-15-10(14)8-3-2-4-13-6-7(5-11)12-9(8)13/h2-4,6H,5H2,1H3

• InChIKey:
• NSPJKKRBWJCDTM-UHFFFAOYSA-N

• Methyl 2-(chloromethyl)imidazo[1,2-a]pyridine-8-carboxylate is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.

(2E)-2-[3,5-diiodo-4-(prop-2-en-1-yloxy)benzylidene]hydrazinecarboximidamide

In Stock

• CAS RN:
• 725276-65-3

• Formula:
• C11H12I2N4O

• InChI:
• InChI=1S/C11H12I2N4O/c1-2-3-18-10-8(12)4-7(5-9(10)13)6-16-17-11(14)15/h2,4-6H,1,3H2,(H4,14,15,17)/b16-6+

• InChIKey:
• VBHUMSQRSIZDEK-OMCISZLKSA-N

• (2E)-2-[3,5-diiodo-4-(prop-2-en-1-yloxy)benzylidene]hydrazinecarboximidamide is a useful research compound. Its molecular formula is C11H12I2N4O and its molecular weight is 470.053. The purity is usually 95%.

N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 869076-65-3

• Formula:
• C16H23N3O2S2

• InChI:
• InChI=1S/C16H23N3O2S2/c1-2-19-15(21)14-12(8-9-22-14)18-16(19)23-10-13(20)17-11-6-4-3-5-7-11/h11H,2-10H2,1H3,(H,17,20)

• InChIKey:
• CNOCBEVEJTWHQF-UHFFFAOYSA-N

• N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C16H23N3O2S2 and its molecular weight is 353.5 g/mol. The purity is usually 95%.

N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methoxyphenethyl)oxalamide

In Stock

• CAS RN:
• 872976-65-3

• Formula:
• C22H25F2N3O6S

• InChI:
• InChI=1S/C22H25F2N3O6S/c1-32-17-6-3-15(4-7-17)9-10-25-21(28)22(29)26-14-20-27(11-2-12-33-20)34(30,31)19-13-16(23)5-8-18(19)24/h3-8,13,20H,2,9-12,14H2,1H3,(H,25,28)(H,26,29)

• InChIKey:
• JPXVERMUFPNGSO-UHFFFAOYSA-N

• N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C22H25F2N3O6S and its molecular weight is 497.51. The purity is usually 95%.

4'-Pyrrolidinomethyl-2-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898776-65-3

• Formula:
• C19H18F3NO

• InChI:
• InChI=1S/C19H18F3NO/c20-19(21,22)17-6-2-1-5-16(17)18(24)15-9-7-14(8-10-15)13-23-11-3-4-12-23/h1-2,5-10H,3-4,11-13H2

• InChIKey:
• GUADOJBUEIFHMF-UHFFFAOYSA-N

• 4'-Pyrrolidinomethyl-2-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C19H18F3NO and its molecular weight is 333.3 g/mol. The purity is usually 95%.

4-Ethyl-1-methyl-1H-pyrrole-2-carbonitrile

• CAS RN:
• 123476-65-3

• Formula:
• C8H10N2

• InChI:
• InChI=1S/C8H10N2/c1-3-7-4-8(5-9)10(2)6-7/h4,6H,3H2,1-2H3

• InChIKey:
• QWFBMPXKQDHLHP-UHFFFAOYSA-N

• 4-Ethyl-1-methyl-1H-pyrrole-2-carbonitrile, also known as 4-Ethyl-1-methyl-1H-pyrrole-2-carbonitrile, is a useful research compound. Its molecular formula is C8H10N2 and its molecular weight is 134.18 g/mol. The purity is usually 95%.

5,6,6a,7,8,9,10,10a-Octahydro-6-phenyl-7,10-methanophenanthridine-2-carboxylic acid

In Stock

• CAS RN:
• 474376-65-3

• Formula:
• C21H21NO2

• InChI:
• InChI=1S/C21H21NO2/c23-21(24)15-8-9-17-16(11-15)18-13-6-7-14(10-13)19(18)20(22-17)12-4-2-1-3-5-12/h1-5,8-9,11,13-14,18-20,22H,6-7,10H2,(H,23,24)

• InChIKey:
• PEIGAFLQZLAFNK-UHFFFAOYSA-N

• 5,6,6a,7,8,9,10,10a-Octahydro-6-phenyl-7,10-methanophenanthridine-2-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO2 and its molecular weight is 319.404. The purity is usually 95%.

4-butoxy-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide

In Stock

• CAS RN:
• 1797876-65-3

• Formula:
• C20H24FNO3

• InChI:
• InChI=1S/C20H24FNO3/c1-3-4-12-25-18-10-8-15(9-11-18)20(23)22-14-19(24-2)16-6-5-7-17(21)13-16/h5-11,13,19H,3-4,12,14H2,1-2H3,(H,22,23)

• InChIKey:
• VQTJSIWNFQOTNN-UHFFFAOYSA-N

• 4-butoxy-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C20H24FNO3 and its molecular weight is 345.414. The purity is usually 95%.

5-Bromo-N-ethyl-2-fluorobenzenesulfonamide

In Stock

• CAS RN:
• 1865176-65-3

• Formula:
• C8H9BrFNO2S

• InChI:
• InChI=1S/C8H9BrFNO2S/c1-2-11-14(12,13)8-5-6(9)3-4-7(8)10/h3-5,11H,2H2,1H3

• InChIKey:
• BIGPYZVUNVMPSY-UHFFFAOYSA-N

• 5-Bromo-N-ethyl-2-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C8H9BrFNO2S and its molecular weight is 282.13. The purity is usually 95%.

1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride

In Stock

• CAS RN:
• 2361676-65-3

• Formula:
• C6H12ClNO

• InChI:
• InChI=1S/C6H11NO.ClH/c8-5-6-1-3-7-4-2-6;/h1,7-8H,2-5H2;1H

• InChIKey:
• HKUSDFXTEQZKQE-UHFFFAOYSA-N

• 1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO and its molecular weight is 149.62. The purity is usually 95%.

N,2-Dimethyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]propane-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379976-65-3

• Formula:
• C18H23N7O2S

• InChI:
• InChI=1S/C18H23N7O2S/c1-13(2)12-28(26,27)23(3)15-10-24(11-15)17-7-6-16-20-21-18(25(16)22-17)14-5-4-8-19-9-14/h4-9,13,15H,10-12H2,1-3H3

• InChIKey:
• CSNUVELNWJAGJK-UHFFFAOYSA-N

• N,2-Dimethyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]propane-1-sulfonamide is a useful research compound. Its molecular formula is C18H23N7O2S and its molecular weight is 401.49. The purity is usually 95%.

N-cyclopentyl-1-[7-(3-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

In Stock

• CAS RN:
• 1242976-65-3

• Formula:
• C24H28N4O3S

• InChI:
• InChI=1S/C24H28N4O3S/c1-31-18-10-4-6-15(12-18)19-14-32-21-20(19)26-24(27-23(21)30)28-11-5-7-16(13-28)22(29)25-17-8-2-3-9-17/h4,6,10,12,14,16-17H,2-3,5,7-9,11,13H2,1H3,(H,25,29)(H,26,27,30)

• InChIKey:
• POQVFNCYDHXGSY-UHFFFAOYSA-N

• N-cyclopentyl-1-[7-(3-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H28N4O3S and its molecular weight is 452.6 g/mol. The purity is usually 95%.

ethyl 4-amino-4-(trifluoromethyl)cyclohexane-1-carboxylate

In Stock

• CAS RN:
• 2167876-65-3

• Formula:
• C10H16F3NO2

• InChI:
• InChI=1S/C10H16F3NO2/c1-2-16-8(15)7-3-5-9(14,6-4-7)10(11,12)13/h7H,2-6,14H2,1H3

• InChIKey:
• WVBMHHUZQRYSGJ-UHFFFAOYSA-N

• Ethyl 4-amino-4-(trifluoromethyl)cyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C10H16F3NO2 and its molecular weight is 239.23 g/mol. The purity is usually 95%.